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molecular formula C17H16N2O4S B8454686 pyridine N-acetyl-1-aminonaphthalene-4-sulphonate CAS No. 54981-43-0

pyridine N-acetyl-1-aminonaphthalene-4-sulphonate

Cat. No. B8454686
CAS RN: 54981-43-0
M. Wt: 344.4 g/mol
InChI Key: QEPSCRPZDLJABH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04689346

Procedure details

12 g (0.05 mole) of 1-amino-4-naphthalenesulphonic acid, 7.2 ml of pyridine and 15 ml of acetic anhydride are placed in a flask provided with a stirrer and heater. The mixture is heated until the solution is clear, at which point 10 ml of absolute ethanol is added and the mixture is allowed to cool, first to ambient temperature and then in a refrigerator to 3° C. for 3 hours. The precipitate obtained is collected in a filter and is recrystallized in ethanol to give 11 g (Yield 59.4%) of pyridine N-acetyl-1-aminonaphthalene-4-sulphonate, having a m.p. of 172°-175° C. and whose IR spectrum (KBr) has the following bands: 3,400; 3,220; 1,640; 1,525; 1,370; 1,325; 1,200; 1,030; 850; 675; 635.
Name
1-amino-4-naphthalenesulphonic acid
Quantity
12 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
7.2 mL
Type
reactant
Reaction Step One
Name
acetic anhydride
Quantity
15 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
pyridine N-acetyl-1-aminonaphthalene-4-sulphonate
Yield
59.4%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([S:12]([OH:15])(=[O:14])=[O:13])=[CH:4][CH:3]=1.[N:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.[C:22](OC(=O)C)(=[O:24])[CH3:23]>C(O)C>[C:22]([NH:1][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([S:12]([OH:15])(=[O:13])=[O:14])=[CH:4][CH:3]=1)(=[O:24])[CH3:23].[N:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1 |f:4.5|

Inputs

Step One
Name
1-amino-4-naphthalenesulphonic acid
Quantity
12 g
Type
reactant
Smiles
NC1=CC=C(C2=CC=CC=C12)S(=O)(=O)O
Name
pyridine
Quantity
7.2 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
acetic anhydride
Quantity
15 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Step Two
Name
ethanol
Quantity
10 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
provided with a stirrer
TEMPERATURE
Type
TEMPERATURE
Details
The mixture is heated until the solution
ADDITION
Type
ADDITION
Details
is added
CUSTOM
Type
CUSTOM
Details
The precipitate obtained
CUSTOM
Type
CUSTOM
Details
is collected in
FILTRATION
Type
FILTRATION
Details
a filter
CUSTOM
Type
CUSTOM
Details
is recrystallized in ethanol

Outcomes

Product
Details
Reaction Time
 3 h
Name
pyridine N-acetyl-1-aminonaphthalene-4-sulphonate
Type
product
Smiles
C(C)(=O)NC1=CC=C(C2=CC=CC=C12)S(=O)(=O)O.N1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 11 g
YIELD: PERCENTYIELD 59.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.